Cas no 1439820-86-6 (4-Bromo-1-ethyl-5-nitro-1H-pyrazole)

• Product Name: 4-Bromo-1-ethyl-5-nitro-1H-pyrazole
• CAS No: 1439820-86-6
• MF: C₅H₆BrN₃O₂
• MW: 220.024039745331
• MDL: MFCD22690742
• CID: 2092559
• PubChem ID: 75464842
• Update Time: 2025-04-21

4-Bromo-1-ethyl-5-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-ethyl-5-nitro-1H-pyrazole
• AC-31219
• 4-bromo-1-ethyl-5-nitropyrazole
• AKOS024463511
• DA-21335
• 4-Bromo-1-ethyl-5-nitro-pyrazole
• MFCD22690742
• CS2445
• 1439820-86-6

• MDL： MFCD22690742
• Inchi： 1S/C5H6BrN3O2/c1-2-8-5(9(10)11)4(6)3-7-8/h3H,2H2,1H3
• InChI Key： RMXHYDMWCAJQQF-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1[N+](=O)[O-])CC

Computed Properties

• Exact Mass: 218.96434g/mol
• Monoisotopic Mass: 218.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6Ų